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Compound of Interest

Compound Name: 2-Fluorodiphenylmethane

Cat. No.: B1329804

L  Get Quote

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical reagents are paramount to ensuring a secure and compliant laboratory
environment. This document provides essential, immediate safety and logistical information for
the operational use and disposal of 2-Fluorodiphenylmethane (CAS No. 3794-15-8).
Adherence to these procedures is critical for minimizing environmental impact and
safeguarding laboratory personnel.

Quantitative Data Summary

A thorough understanding of the physical and chemical properties of 2-
Fluorodiphenylmethane is the foundation for its safe handling. The table below summarizes
key quantitative data for this compound.

Property Value
Molecular Formula CisHuiF
Molecular Weight 186.23 g/mol
Boiling Point 265 °C
Flash Point 108 °C
Density 1.08 g/cm3
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Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to prevent exposure to 2-
Fluorodiphenylmethane. The following table outlines the recommended PPE for handling this

compound.[1]
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Protection Type

Recommended Equipment

Specifications and Notes

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles.

Must comply with OSHA's eye
and face protection regulations
in 29 CFR 1910.133 or

European Standard EN166.[1]

Hand Protection

Chemical-resistant gloves.

While specific breakthrough
time and permeation rate data
for 2-Fluorodiphenylmethane
are not readily available, for
halogenated aromatic
hydrocarbons, Viton® or Butyl
rubber gloves are generally
recommended for their high
resistance. Nitrile gloves may
offer limited protection for
incidental contact but should
be changed immediately upon
contamination.[2][3][4] Always
consult the glove
manufacturer's specific

chemical resistance guide.

Skin and Body Protection

Laboratory coat, long-sleeved

clothing, and closed-toe shoes.

Wear appropriate protective
clothing to prevent skin

exposure.[1]

Respiratory Protection

None required under normal

use with adequate ventilation.

A NIOSH-approved respirator
with an organic vapor cartridge
may be necessary if working in
a poorly ventilated area or if
vapor concentrations are
expected to be high. A particle

filter is also recommended.[1]

Operational and Disposal Plan
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A systematic approach to the handling and disposal of 2-Fluorodiphenylmethane is essential
for laboratory safety and environmental responsibility.

Handling and Storage
o Engineering Controls: All handling of 2-Fluorodiphenylmethane should be conducted in a

well-ventilated area, preferably within a certified chemical fume hood.

o Storage: Store containers in a cool, dry, and well-ventilated place, away from incompatible
materials such as strong oxidizing agents.[1] Keep containers tightly closed when not in use.

Spill Management

In the event of a spill, follow these procedures:
o Evacuate: Immediately evacuate all non-essential personnel from the spill area.
e Ventilate: Ensure adequate ventilation to disperse any vapors.

e Contain: Use a non-combustible absorbent material, such as sand, earth, or vermiculite, to
contain the spill.

o Collect: Carefully sweep or scoop the absorbed material into a designated, labeled, and
sealed container for hazardous waste disposal.

o Decontaminate: Clean the spill area thoroughly with soap and water. All cleaning materials
should also be disposed of as hazardous waste.

Disposal Protocol

As a halogenated organic compound, 2-Fluorodiphenylmethane must be disposed of as
hazardous waste.[5][6] On-site treatment or disposal down the sanitary sewer is strictly
prohibited. The primary recommended disposal method is high-temperature incineration at a
licensed hazardous waste facility.

o Waste Segregation: Collect all waste containing 2-Fluorodiphenylmethane, including
contaminated labware and cleaning materials, in a dedicated and clearly labeled waste
container for "Halogenated Organic Waste."[5][6] Do not mix with non-halogenated waste.
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» Container Labeling: The waste container must be clearly labeled with "Hazardous Waste,"
the full chemical name "2-Fluorodiphenylmethane,” and the approximate concentration.

» Waste Storage: Store the sealed waste container in a designated satellite accumulation area
(SAA) that is cool, dry, and well-ventilated, away from sources of ignition.

» Arrange for Disposal: Contact your institution's Environmental Health and Safety (EHS)
department or a licensed hazardous waste disposal contractor to schedule a pickup. Provide
an accurate description of the waste.

Workflow for Safe Handling and Disposal

The following diagram illustrates the procedural flow for the safe handling and disposal of 2-
Fluorodiphenylmethane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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